Virginiamycin m1
Virginiamycin m1
Pristinamycin IIA is a macrolide antibiotic, a member of the streptogramin A group of antibiotics, and one component of pristinamycin. It is produced by Streptomyces graminofaciens and other bacteria.
A specific streptogramin group A antibiotic produced by Streptomyces graminofaciens and other bacteria.
A specific streptogramin group A antibiotic produced by Streptomyces graminofaciens and other bacteria.
Brand Name:
Vulcanchem
CAS No.:
21411-53-0
VCID:
VC21170843
InChI:
InChI=1S/C28H35N3O7/c1-17(2)26-19(4)9-10-24(34)29-11-5-7-18(3)13-20(32)14-21(33)15-25-30-22(16-37-25)27(35)31-12-6-8-23(31)28(36)38-26/h5,7-10,13,16-17,19-20,26,32H,6,11-12,14-15H2,1-4H3,(H,29,34)/t19-,20-,26-/m1/s1
SMILES:
CC1C=CC(=O)NCC=CC(=CC(CC(=O)CC2=NC(=CO2)C(=O)N3CCC=C3C(=O)OC1C(C)C)O)C
Molecular Formula:
C28H35N3O7
Molecular Weight:
525.6 g/mol
Virginiamycin m1
CAS No.: 21411-53-0
Cat. No.: VC21170843
Molecular Formula: C28H35N3O7
Molecular Weight: 525.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pristinamycin IIA is a macrolide antibiotic, a member of the streptogramin A group of antibiotics, and one component of pristinamycin. It is produced by Streptomyces graminofaciens and other bacteria. A specific streptogramin group A antibiotic produced by Streptomyces graminofaciens and other bacteria. |
|---|---|
| CAS No. | 21411-53-0 |
| Molecular Formula | C28H35N3O7 |
| Molecular Weight | 525.6 g/mol |
| IUPAC Name | (10R,11R,21S)-21-hydroxy-11,19-dimethyl-10-propan-2-yl-9,26-dioxa-3,15,28-triazatricyclo[23.2.1.03,7]octacosa-1(27),6,12,17,19,25(28)-hexaene-2,8,14,23-tetrone |
| Standard InChI | InChI=1S/C28H35N3O7/c1-17(2)26-19(4)9-10-24(34)29-11-5-7-18(3)13-20(32)14-21(33)15-25-30-22(16-37-25)27(35)31-12-6-8-23(31)28(36)38-26/h5,7-10,13,16-17,19-20,26,32H,6,11-12,14-15H2,1-4H3,(H,29,34)/t19-,20-,26-/m1/s1 |
| Standard InChI Key | DAIKHDNSXMZDCU-XMERXJNXSA-N |
| Isomeric SMILES | C[C@@H]1C=CC(=O)NCC=CC(=C[C@H](CC(=O)CC2=NC(=CO2)C(=O)N3CCC=C3C(=O)O[C@@H]1C(C)C)O)C |
| SMILES | CC1C=CC(=O)NCC=CC(=CC(CC(=O)CC2=NC(=CO2)C(=O)N3CCC=C3C(=O)OC1C(C)C)O)C |
| Canonical SMILES | CC1C=CC(=O)NCC=CC(=CC(CC(=O)CC2=NC(=CO2)C(=O)N3CCC=C3C(=O)OC1C(C)C)O)C |
| Appearance | White solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator